Cas no 1261837-59-5 (Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate)

• Product Name: Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate
• CAS No: 1261837-59-5
• MF: C₁₆H₁₃F₃O₄
• MW: 326.267235517502
• CID: 4999761
• Update Time: 2025-06-13

Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate

• Inchi： 1S/C16H13F3O4/c1-21-14-8-11(7-12(9-14)15(20)22-2)10-3-5-13(6-4-10)23-16(17,18)19/h3-9H,1-2H3
• InChI Key： NPMJOKKHBPFKNC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=C(C=C(C(=O)OC)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 4.6
• Topological Polar Surface Area: 44.8

Additional information on Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate

Research Briefing on Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261837-59-5)

Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261837-59-5) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its trifluoromethoxy and methoxy functional groups, has been investigated for its role in modulating biological pathways, particularly in the context of inflammation and oncology. Recent studies have highlighted its utility as a key intermediate in the synthesis of more complex bioactive molecules, underscoring its importance in drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the anti-inflammatory properties of Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate. The study demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a critical mediator of inflammatory responses. Through in vitro assays using human macrophages, the researchers observed a dose-dependent reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could serve as a promising scaffold for the development of novel anti-inflammatory agents.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as an anticancer agent. The study revealed that Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies indicated that the compound induces apoptosis via the intrinsic mitochondrial pathway, with minimal effects on normal cells. This selectivity is attributed to the unique electronic properties conferred by the trifluoromethoxy group, which enhances the compound's interaction with specific molecular targets.

From a synthetic chemistry perspective, the compound's stability and reactivity have made it a valuable building block in the construction of more complex pharmacophores. A 2022 patent application (WO2022156789) detailed its use in the synthesis of kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway. The patent highlights the compound's versatility, as it can be readily modified to introduce additional functional groups, thereby expanding its applicability in drug design.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which could limit its therapeutic potential. However, ongoing research efforts are exploring prodrug strategies and formulation technologies to address these limitations. For instance, a 2023 preprint on ChemRxiv proposed the use of nanoparticle-based delivery systems to enhance the compound's solubility and tissue distribution.

In conclusion, Methyl 5-methoxy-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261837-59-5) represents a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a bioactive molecule and a synthetic intermediate underscores its versatility, while ongoing studies continue to uncover new applications and refine its therapeutic potential. Future research should focus on overcoming its pharmacokinetic challenges and further elucidating its mechanism of action to fully realize its promise in drug development.